2-(Ethylamino)-2-phenyl-acetonitrile hydrochloride
Overview
Description
2-(Ethylamino)-2-phenyl-acetonitrile hydrochloride, also known as 2-EA-2-PHN-HCl, is a chemical compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 248.7 g/mol and a melting point of around 110 °C. 2-EA-2-PHN-HCl has a variety of biochemical and physiological effects, which makes it a useful tool in laboratory experiments.
Scientific Research Applications
Organic Synthesis and Catalysis
Research has shown that primary benzylamines, including 2-(Ethylamino)-2-phenyl-acetonitrile hydrochloride, can be orthometalated to form complexes with palladium. These complexes are obtained by refluxing acetonitrile solutions of palladium acetate and the amine, demonstrating the compound's utility in forming organometallic complexes which are crucial in organic synthesis and catalysis (Vicente et al., 1997).
Analytical Chemistry
In analytical chemistry, the compound has been used as a precursor for synthesizing fluorescent derivatives for the determination of amines. A study described a sensitive and mild method using fluorescence detection and mass spectrometry for analyzing amino compounds, showcasing the compound's role in developing analytical methodologies (You et al., 2006).
Polymer Science
The compound has also been investigated in the field of polymer science, particularly in the cationic ring-opening polymerization of oxazolines. Research in this area has demonstrated that such polymerizations can be performed in acetonitrile at high temperatures, with 2-(Ethylamino)-2-phenyl-acetonitrile hydrochloride potentially serving as a solvent or reactant, underscoring its relevance in producing well-defined polymers (Wiesbrock et al., 2005).
Materials Science
In materials science, the compound has been involved in the synthesis of novel materials. For example, its derivatives have been used in the formation of rhodamine-based complexes, which have potential applications in creating materials with specific optical properties (Venkatraman et al., 2007).
Green Chemistry
A study focused on the reduction of acetonitrile consumption in the production of related chemicals underscores its significance in green chemistry. By analyzing the production process, researchers have identified measures to decrease acetonitrile use, highlighting the importance of sustainability in chemical manufacturing (Wei-ju, 2003).
properties
IUPAC Name |
2-(ethylamino)-2-phenylacetonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.ClH/c1-2-12-10(8-11)9-6-4-3-5-7-9;/h3-7,10,12H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COPOJFVZYYAAKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C#N)C1=CC=CC=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Ethylamino)-2-phenyl-acetonitrile hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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